Cas no 1142199-10-7 ((4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one)

• Product Name: (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one
• CAS No: 1142199-10-7
• MF: C₁₃H₁₃ClN₂O₂
• MW: 264.707522153854
• CID: 1202307
• PubChem ID: 25220198
• Update Time: 2025-06-30

(4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4e)-3-(chloromethyl)-4-[4-(dimethylamino)-benzylidene]isoxazol-5(4h)-one
• LS-02900
• 1142199-10-7
• (4E)-3-(chloromethyl)-4-[[4-(dimethylamino)phenyl]methylidene]-1,2-oxazol-5-one
• (4E)-3-(chloromethyl)-4-{[4-(dimethylamino)phenyl]methylidene}-4,5-dihydro-1,2-oxazol-5-one
• STK505198
• (4E)-3-(chloromethyl)-4-[4-(dimethylamino)benzylidene]-1,2-oxazol-5(4H)-one
• MFCD12027790
• AKOS005214465
• (4E)-3-(chloromethyl)-4-[4-(dimethylamino)benzylidene]isoxazol-5(4H)-one
• ALBB-008211
• (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one

• MDL： MFCD12027790
• Inchi： 1S/C13H13ClN2O2/c1-16(2)10-5-3-9(4-6-10)7-11-12(8-14)15-18-13(11)17/h3-7H,8H2,1-2H3/b11-7+
• InChI Key： KYITTZMWROUXQW-YRNVUSSQSA-N
• SMILES： ClCC1/C(/C(=O)ON=1)=C\C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 264.0665554g/mol
• Monoisotopic Mass: 264.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.9Ų

Additional information on (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one

Introduction to (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one (CAS No. 1142199-10-7)

(4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one (CAS No. 1142199-10-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of isoxazolones, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The isoxazolone scaffold is a versatile core structure that can be functionalized with various substituents to modulate its biological activity. In the case of (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one, the presence of a chloromethyl group and a dimethylamino substituent on the benzylidene moiety imparts specific chemical and biological characteristics that make it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one has shown promise in anti-inflammatory applications. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one has also been explored. A study published in *Cancer Letters* reported that this compound exhibits selective cytotoxicity against human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves induction of apoptosis through mitochondrial depolarization and activation of caspase cascades. These findings indicate that (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one could be a valuable lead compound for the development of novel anticancer agents.

From a synthetic perspective, the preparation of (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one involves several key steps. The synthesis typically starts with the reaction of an appropriate nitrile with hydroxylamine to form an isoxazoline intermediate. Subsequent cyclization and functionalization steps yield the desired product. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

The physicochemical properties of (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one are also noteworthy. It is a solid at room temperature with a molecular weight of 307.8 g/mol. The compound is moderately soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. These properties are important considerations for its formulation and delivery in pharmaceutical applications.

In conclusion, (4E)-3-(Chloromethyl)-4-4-(dimethylamino)benzylideneisoxazol-5(4H)-one (CAS No. 1142199-10-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry. Ongoing studies are expected to uncover additional properties and uses, potentially leading to new treatments for various diseases.